Cas no 2229009-72-5 (2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine)

• Product Name: 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine
• CAS No: 2229009-72-5
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6082926
• PubChem ID: 165698692
• Update Time: 2025-05-20

2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine
• 2-[5-chloro-2-(difluoromethoxy)phenyl]propan-1-amine
• EN300-1956834
• 2229009-72-5

• Inchi： 1S/C10H12ClF2NO/c1-6(5-14)8-4-7(11)2-3-9(8)15-10(12)13/h2-4,6,10H,5,14H2,1H3
• InChI Key： BXBMJIDYJZNBAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)CN)OC(F)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine

Chemical Profile of 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine (CAS No: 2229009-72-5)

2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine, identified by its CAS number 2229009-72-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of aromatic amines characterized by the presence of both chloro and difluoromethoxy substituents on a phenyl ring, which are known to modulate its reactivity and biological activity. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine consists of a phenyl ring substituted at the 5-position with a chlorine atom and at the 2-position with a difluoromethoxy group. The propylamine side chain attached to the phenyl ring introduces basicity, which can be exploited for various pharmacological interactions. This combination of structural features suggests potential applications in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The difluoromethoxy group, in particular, has been shown to improve metabolic stability and binding affinity in several drug candidates. For instance, studies have demonstrated that fluorine atoms can increase the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. In the case of 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine, the electron-withdrawing nature of the chlorine atom and the electron-donating effect of the difluoromethoxy group create a balance that may enhance its interaction with biological targets.

Research has also indicated that aromatic amines like 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine can serve as key intermediates in the synthesis of more complex molecules. The reactivity of the aromatic ring and the amine functionality allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug development, where subtle modifications can significantly impact pharmacokinetic and pharmacodynamic profiles.

In terms of biological activity, preliminary studies suggest that 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine may exhibit properties relevant to therapeutic intervention. The chloro group is known to be present in many bioactive compounds due to its ability to participate in hydrogen bonding and influence electronic distribution. Similarly, the difluoromethoxy group has been associated with anti-inflammatory and analgesic effects in certain contexts. While comprehensive pharmacological evaluation is still needed, these preliminary findings warrant further exploration.

The synthesis of 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the aromatic ring.

From an industrial perspective, the production of 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine must adhere to stringent quality control measures to meet pharmaceutical standards. Impurities derived from synthetic intermediates or side reactions can affect both safety and efficacy, necessitating rigorous purification protocols such as column chromatography or recrystallization. Additionally, environmental considerations must be addressed, as fluorinated compounds can pose unique challenges during waste disposal.

The growing interest in fluorinated pharmaceuticals underscores the importance of compounds like 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine in modern drug discovery. As research continues to uncover new applications for fluorine-containing molecules, this compound may find utility not only as a building block but also as an active pharmaceutical ingredient (API) in its own right. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to fully realize its potential.

In conclusion, 2-5-chloro-2-(difluoromethoxy)phenylpropan-1-amine (CAS No: 2229009-72-5) represents an intriguing molecule with significant promise in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in fluorinated drug design, position it as a valuable asset for future research and development initiatives. As more data becomes available regarding its biological activity and synthetic feasibility, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.